Cas no 1628684-13-8 ((4-chloro-3-cyano-2-fluorophenyl)boronic acid)

• Product Name: (4-chloro-3-cyano-2-fluorophenyl)boronic acid
• CAS No: 1628684-13-8
• MF: C₇H₄BClFNO₂
• MW: 199.374564170837
• CID: 4609796
• Update Time: 2025-05-21

(4-chloro-3-cyano-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-cyano-2-fluorophenyl)boronic acid

• Inchi： 1S/C7H4BClFNO2/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-2,12-13H
• InChI Key： AUFZQVRVXHUHBP-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(Cl)C(C#N)=C1F)(O)O

Additional information on (4-chloro-3-cyano-2-fluorophenyl)boronic acid

4-Chloro-3-Cyano-2-Fluorophenylboronic Acid (CAS No. 1628684-13-8)

The compound 4-chloro-3-cyano-2-fluorophenylboronic acid (CAS No. 1628684-13-8) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is notable for its unique structural features, which include a boronic acid group attached to a substituted aromatic ring. The presence of multiple halogen substituents (chlorine and fluorine) and a cyano group introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent advancements in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, have highlighted the importance of boronic acids like 4-chloro-3-cyano-2-fluorophenylboronic acid in constructing complex molecular architectures. This compound serves as an excellent substrate for forming biaryl structures, which are crucial in drug discovery and materials engineering. The combination of electron-withdrawing groups (cyano and halogens) on the aromatic ring enhances the reactivity of the boronic acid group, enabling efficient coupling under mild conditions.

One of the most compelling aspects of 4-chloro-3-cyano-2-fluorophenylboronic acid is its versatility in synthetic applications. Researchers have employed this compound to synthesize a wide range of heterocyclic compounds, which are essential components in modern pharmaceuticals and agrochemicals. For instance, its use in the construction of pyridine and pyrimidine derivatives has been documented in several high-profile studies, underscoring its role in advancing medicinal chemistry.

The synthesis of 4-chloro-3-cyano-2-fluorophenylboronic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps often include nucleophilic aromatic substitution and subsequent functionalization to introduce the boronic acid group. The development of more efficient synthetic routes has been an active area of research, driven by the demand for scalable production methods that meet industrial standards.

In terms of applications, 4-chloro-3-cyano-2-fluorophenylboronic acid has found utility in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. Its electronic properties make it suitable for designing molecules with tailored emission characteristics or sensing capabilities. Additionally, its role as an intermediate in natural product synthesis has been explored, contributing to the development of bioactive compounds with potential therapeutic applications.

Recent studies have also focused on understanding the environmental fate and toxicity of 4-chloro-3-cyano-2-fluorophenylboronic acid, particularly in light of its increasing use in industrial settings. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, though further investigation is required to fully assess its ecological impact.

In conclusion, 4-chloro-3-cyano-2-fluorophenylboronic acid (CAS No. 1628684-13-8) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and versatility continue to drive innovation across multiple disciplines. As research into its properties and applications progresses, this compound is poised to play an even greater role in shaping the future of chemical synthesis and materials science.